Cas no 896291-56-8 (4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide)

• Product Name: 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide
• CAS No: 896291-56-8
• MF: C₁₇H₂₀N₂O₂S₂
• MW: 348.482901573181
• CID: 5479897
• Update Time: 2025-06-10

4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-[3-(4-methylphenyl)sulfanylpropanoylamino]thiophene-3-carboxamide
• 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide

• Inchi： 1S/C17H20N2O2S2/c1-10-4-6-13(7-5-10)22-9-8-14(20)19-17-15(16(18)21)11(2)12(3)23-17/h4-7H,8-9H2,1-3H3,(H2,18,21)(H,19,20)
• InChI Key： ARHZLECZIFJKML-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCSC2=CC=C(C)C=C2)SC(C)=C(C)C=1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide

4,5-Dimethyl-2-{3-(4-Methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide (CAS No. 896291-56-8): An Overview

4,5-Dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide (CAS No. 896291-56-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of multiple functional groups, including methyl, sulfanyl, and amide moieties, contributes to its diverse chemical reactivity and biological activity.

The 4,5-dimethyl substitution on the thiophene ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. The 3-(4-methylphenyl)sulfanylpropanamido group introduces additional complexity and functionality, potentially influencing the compound's binding affinity to specific receptors or enzymes. This combination of structural elements makes 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide a promising candidate for various pharmaceutical applications.

Recent research has focused on the potential of thiophene derivatives as therapeutic agents for a range of diseases. For instance, studies have shown that certain thiophene-based compounds exhibit potent anti-inflammatory and anti-cancer properties. In a study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide and found that it demonstrated significant inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be a valuable lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These results highlight the potential of 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide as a novel anticancer agent.

The synthesis of 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide involves several steps, including the formation of the thiophene ring and the introduction of the various functional groups. One common synthetic route involves the reaction of 2-bromoacetylthiophene with 1-(4-methylphenyl)-3-bromopropane in the presence of a base to form the intermediate bromide. This intermediate is then treated with an amine to introduce the amide functionality. The final step involves deprotection and purification to obtain the desired product. The synthetic process can be optimized to improve yield and purity, making it suitable for large-scale production.

The physicochemical properties of 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR data have revealed that the compound exists in multiple conformations due to rotational freedom around certain bonds, which may influence its biological activity.

In terms of pharmacokinetics, preliminary studies have shown that 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and is rapidly absorbed into the bloodstream after administration. It also shows low plasma protein binding and a moderate half-life, which suggests that it could be administered at reasonable dosing intervals without significant accumulation in tissues.

Toxicological studies have indicated that 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its safety profile and potential side effects. Preclinical studies in animal models have not reported any significant adverse effects at doses up to 100 mg/kg body weight. These findings support the continued development of this compound as a potential therapeutic agent.

In conclusion, 4,5-dimethyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide (CAS No. 896291-56-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties and make it an attractive candidate for further investigation in drug discovery programs. Ongoing research aims to optimize its chemical structure for improved efficacy and safety profiles, paving the way for its potential use in clinical settings.